Cas no 2905-69-3 (Methyl 2,5-dichlorobenzoate)
Methyl 2,5-dichlorobenzoate is a chlorinated aromatic ester with the molecular formula C₈H₆Cl₂O₂. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include high purity and stability, making it suitable for precise synthetic applications. The presence of two chlorine atoms at the 2- and 5-positions enhances its reactivity in electrophilic substitution and coupling reactions. The methyl ester group further facilitates derivatization, enabling versatile functionalization. This product is typically supplied as a crystalline solid with well-defined melting characteristics, ensuring consistent performance in laboratory and industrial processes. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
Methyl 2,5-dichlorobenzoate structure
Product Name:Methyl 2,5-dichlorobenzoate
CAS No:2905-69-3
MF:C8H6Cl2O2
MW:205.03804063797
MDL:MFCD00000606
CID:43567
PubChem ID:24850182
Update Time:2025-11-01
Methyl 2,5-dichlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5-dichlorobenzoate
- 2,5-Dichlorobenzoic acid methyl ester
- 2,5-dichloro-benzoicacimethylester
- 2,5-Dichlorbenzoesaeuremethylester
- Benzoic acid,2,5-dichloro-,methyl ester
- EINECS 220-815-7
- methyl ester of 2,5-CBA
- Benzoic acid, 2,5-dichloro-, methyl ester
- Methyl-2,5-dichlorobenzoate
- SPJQBGGHUDNAIC-UHFFFAOYSA-N
- J07555O4HE
- Benzoic acid, dichloro-, methyl ester
- Methyl dichlorobenzoate
- Dichloro-ester
- PubChem3714
- 2,5-DCBME
- RARECHEM AL BF 0427
- methyl 2,5-bis(chloranyl)benzoate
- Methyl 2,5-dichloroben
- METHYL 2,5-DICHLOROBENZOATE [HSDB]
- Methyl 2,5-dichlorobenzoate, 99%
- InChI=1/C8H6Cl2O2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H
- 2,5-Dichlorobenzoic Acid-Methyl Ester; 2,5-Dichlorobenzoic acid methyl ester; Methyl 2,5-dichlorobenzoate
- MFCD00000606
- UNII-J07555O4HE
- J-017376
- 68214-43-7
- HSDB 5903
- SY109358
- Q2183137
- NS00021992
- DTXSID7022201
- SCHEMBL4363906
- AMY28456
- DICHLOROBENZOIC ACID METHYL ESTER, 2,5-
- DS-5158
- A819747
- CHEBI:132299
- 2905-69-3
- CS-0042645
- 2,5-Dichlorobenzoic acid-methyl ester
- FT-0610306
- METHYL2,5-DICHLOROBENZOATE
- Methyl 2 pound not5-dichlorobenzoate
- AKOS007930370
- DB-047515
- 1242336-94-2
- DB-355274
- FD71204
-
- MDL： MFCD00000606
- Inchi： 1S/C8H6Cl2O2/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4H,1H3
- InChI Key： SPJQBGGHUDNAIC-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)OC)Cl
- BRN： 2251582
Computed Properties
- Exact Mass: 203.97400
- Monoisotopic Mass: 203.974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not available
- Density: 1.355 g/cm3
- Melting Point: 37-40 °C (lit.)
- Boiling Point: 265.2ºC at 760 mmHg
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: 1.545
- PSA: 26.30000
- LogP: 2.78000
- Solubility: Not available
Methyl 2,5-dichlorobenzoate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H336-H411
- Warning Statement： P273-P301 + P312 + P330-P304 + P340 + P312-P391-P501
- Hazardous Material transportation number：UN 3077 9 / PGIII
- WGK Germany：3
- Hazard Category Code： 22-51/53-67
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
- TSCA：Yes
- Safety Term：S22;S24/25
Methyl 2,5-dichlorobenzoate Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 2,5-dichlorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 166731-10G |
Methyl 2,5-dichlorobenzoate |
2905-69-3 | 10g |
¥683.96 | 2023-12-10 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M840138-5g |
Methyl 2,5-dichlorobenzoate |
2905-69-3 | 98% | 5g |
106.20 | 2021-05-17 | |
| TRC | M298260-5g |
Methyl 2,5-Dichlorobenzoate |
2905-69-3 | 5g |
$ 55.00 | 2022-06-04 | ||
| TRC | M298260-10g |
Methyl 2,5-Dichlorobenzoate |
2905-69-3 | 10g |
$ 95.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73180-5g |
Methyl 2,5-dichlorobenzoate |
2905-69-3 | 98% | 5g |
￥91.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73180-1g |
Methyl 2,5-dichlorobenzoate |
2905-69-3 | 98% | 1g |
￥29.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73180-25g |
Methyl 2,5-dichlorobenzoate |
2905-69-3 | 98% | 25g |
￥317.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M73180-100g |
Methyl 2,5-dichlorobenzoate |
2905-69-3 | 98% | 100g |
￥1084.0 | 2022-04-27 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M192561-10g |
Methyl 2,5-dichlorobenzoate |
2905-69-3 | 98% | 10g |
¥156.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M192561-1g |
Methyl 2,5-dichlorobenzoate |
2905-69-3 | 98% | 1g |
¥29.90 | 2023-09-01 |
Methyl 2,5-dichlorobenzoate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2905-69-3)METHYL 2,5-DICHLOROBENZOATE
Order Number:sfd1514
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2905-69-3)Methyl2,5-dichlorobenzoate
Order Number:LE17649
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Methyl 2,5-dichlorobenzoate Related Literature
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Juan P. Monta?ez,Jorge G. Uranga,Ana N. Santiago New J. Chem. 2010 34 1170
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2. Preparation of poly(p-phenylene)via processable precursorsVibhav Chaturvedi,Susumu Tanaka,Kyoji Kaeriyama J. Chem. Soc. Chem. Commun. 1992 1658
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Zih-Siang Hong,Shih-Chieh Kao,Yu-Tsen Cheng,Chun-Jen Chen,Yen-Ku Wu Org. Biomol. Chem. 2022 20 8212
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